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Compound of Interest

Compound Name: 3-Fluoro-4-phenylaniline

Cat. No.: B3262710 Get Quote

Abstract: This document provides a comprehensive technical overview of 3-Fluoro-4-
phenylaniline (CAS No: 360771-05-7), a fluorinated biaryl amine of significant interest in

medicinal chemistry and materials science. We delve into its core molecular structure and

physicochemical properties, present standardized protocols for its synthesis and spectroscopic

characterization, and discuss its role as a versatile building block in modern drug development.

This guide is intended for researchers, chemists, and drug development professionals seeking

an in-depth understanding of this compound's scientific and practical attributes.

Chemical Identity and Molecular Properties
3-Fluoro-4-phenylaniline, also known by its CAS number 360771-05-7, is an aromatic amine

featuring a biphenyl scaffold with a fluorine substituent positioned ortho to the amino group.[1]

This specific arrangement of functional groups—the nucleophilic amine, the electron-

withdrawing fluorine, and the extended π-system of the biphenyl core—imparts unique

chemical reactivity and makes it a valuable intermediate. The introduction of a fluorine atom is

a common strategy in medicinal chemistry to modulate key drug properties such as metabolic

stability, lipophilicity, and binding affinity.[2][3]

The fundamental properties of 3-Fluoro-4-phenylaniline are summarized below.
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Property Value Source(s)

CAS Number 360771-05-7 [1]

Molecular Formula C₁₂H₁₀FN [1]

Molecular Weight 187.22 g/mol Inferred from Formula

IUPAC Name 3-Fluoro-4-phenylaniline [1]

SMILES Nc1ccc(c(F)c1)-c1ccccc1 [1]

Purity Typically ≥96% [1]

Molecular Structure Analysis
The structure of 3-Fluoro-4-phenylaniline is characterized by two phenyl rings linked by a

single C-C bond. The aniline ring is substituted with an amino (-NH₂) group and a fluorine (-F)

atom. The fluorine atom at the 3-position exerts a strong inductive electron-withdrawing effect,

which modulates the basicity and nucleophilicity of the adjacent amino group at the 1-position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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